BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Isopropyl 2-
hydroxy-4-methylpentanoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Isopropyl! 2-hydroxy-4-
Compound Name:
methylpentanoate

Cat. No.: B125341

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl 2-hydroxy-4-methylpentanoate, also known as isopropyl leucate, is the isopropyl
ester of 2-hydroxy-4-methylpentanoic acid (leucic acid). Leucic acid is a metabolite of the
branched-chain amino acid leucine and has garnered interest for its potential biological
activities, including its role in muscle protein synthesis.[1] While direct research on the
isopropyl ester is limited, its structural relationship to leucic acid and other bioactive esters
suggests its potential as a prodrug or a compound with unique physicochemical properties
beneficial for various applications, including as a pharmaceutical intermediate or a nutritional
supplement.

This technical guide provides a comprehensive review of the available literature on isopropyl
2-hydroxy-4-methylpentanoate, focusing on its synthesis, physicochemical properties, and
potential biological significance.

Physicochemical Properties

Quantitative data for isopropyl 2-hydroxy-4-methylpentanoate and its parent compound, 2-
hydroxy-4-methylpentanoic acid, are summarized below. Data for the ethyl and methyl esters
are also included for comparison.
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Table 1: Physical and Chemical Properties

Isopropyl 2- Ethyl 2- Methyl 2-
2-Hydroxy-4-

hydroxy-4- hydroxy-4- hydroxy-4-
Property methylpentano

methylpentano id methylpentano methylpentano

ic aci

ate ate ate
CAS Number 156276-25-4 498-36-2 10348-47-7 40348-72-9
Molecular

CoH1803 CsH1203 CsH160s3 C7H1403
Formula
Molecular Weight

174.24 132.16 160.21 146.18
(g/mol)
Density (g/cm3) 0.94 Not Available Not Available 0.951-0.957
Boiling Point (°C)  Not Available Not Available 185-186 Not Available
Refractive Index 1.420-1.424 Not Available Not Available 1.425-1.435

Slightly soluble in
- ) ) Soluble in i )
Solubility Not Available Not Available water; soluble in
alcohol

fat[2]

Spectroscopic Data (Predicted)

While experimental spectra for isopropyl 2-hydroxy-4-methylpentanoate are not readily

available in the reviewed literature, the expected NMR chemical shifts can be predicted based

on the analysis of similar compounds, such as isopropyl formate and other a-hydroxy esters.

Table 2: Predicted *H and *C NMR Chemical Shifts for Isopropyl 2-hydroxy-4-

methylpentanoate
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Predicted *H NMR Chemical Predicted 3C NMR Chemical

Assignment ] ]

Shift (ppm) Shift (ppm)
-CH(OH)- ~4.0-4.2 ~68-72
-CH2- ~1.5-1.8 ~42-45
-CH(CHs)2 (isobutyl) ~1.7-1.9 ~24-26
-CH(CHs)2 (isobutyl) ~0.9-1.0 ~21-23
-O-CH(CH?3)2 (isopropyl) ~4.9-5.1 ~68-70
-O-CH(CH3)z (isopropyl) ~1.2-1.3 ~21-22
C=0 - ~170-175
-OH Broad singlet

Note: These are estimated values and may vary depending on the solvent and other
experimental conditions.

Experimental Protocols

Synthesis of Isopropyl 2-hydroxy-4-methylpentanoate
via Fischer-Speier Esterification

The most common and straightforward method for the synthesis of isopropyl 2-hydroxy-4-
methylpentanoate is the Fischer-Speier esterification of 2-hydroxy-4-methylpentanoic acid
with isopropanol in the presence of an acid catalyst.

Reaction Scheme:
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H2S0a (catalyst)

2-Hydroxy-4-methylpentanoic Acid +

BN

Isopropyl 2-hydroxy-4-methylpentanoate

Isopropanol

Water
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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